Cas no 1803604-19-4 (2-ethyl-6-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride)

• Product Name: 2-ethyl-6-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride
• CAS No: 1803604-19-4
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• MDL: MFCD28505792
• CID: 4617620
• PubChem ID: 119031292
• Update Time: 2025-06-13

2-ethyl-6-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-methyl-1lambda6-thiomorpholine-1,1-dione hydrochloride
• 2-ethyl-6-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride

• MDL： MFCD28505792
• Inchi： 1S/C7H15NO2S.ClH/c1-3-7-5-8-4-6(2)11(7,9)10;/h6-8H,3-5H2,1-2H3;1H
• InChI Key： JGZPVWPQQSUDTP-UHFFFAOYSA-N
• SMILES： C(C1CNCC(C)S1(=O)=O)C.Cl

Additional information on 2-ethyl-6-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride

Comprehensive Overview of 2-Ethyl-6-methyl-1λ?-thiomorpholine-1,1-dione Hydrochloride (CAS No. 1803604-19-4)

2-Ethyl-6-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride (CAS No. 1803604-19-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the thiomorpholine derivative family, characterized by a sulfur-containing heterocyclic ring, which is often explored for its bioactivity and versatility in drug design. The inclusion of hydrochloride enhances its solubility, making it more suitable for formulation studies.

In recent years, the demand for sulfur-containing heterocycles like 2-ethyl-6-methyl-1λ?-thiomorpholine-1,1-dione has surged, driven by their role in developing new therapeutic agents. Researchers are particularly interested in its potential as a building block for small-molecule drugs, especially in targeting central nervous system (CNS) disorders and metabolic diseases. The compound's CAS number 1803604-19-4 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key advantages of 2-ethyl-6-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride lies in its structural modularity, allowing for easy derivatization. This feature aligns with the current trend in fragment-based drug discovery (FBDD), where small, synthetically accessible molecules are used to construct larger, more complex drug candidates. The compound's thiomorpholine core is also being studied for its potential in catalysis and material science, expanding its utility beyond pharmaceuticals.

From a synthetic chemistry perspective, the preparation of CAS 1803604-19-4 involves multi-step organic transformations, often starting from readily available precursors like 2-methylthiomorpholine. Optimizing its synthesis is a hot topic in green chemistry forums, as researchers aim to reduce waste and improve yield. The compound's hydrochloride salt form is preferred for its stability and ease of handling, making it a staple in high-throughput screening (HTS) libraries.

In the context of drug delivery systems, 2-ethyl-6-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride is being evaluated for its compatibility with nanocarriers and biodegradable polymers. This aligns with the broader industry shift toward targeted therapy and personalized medicine. Its molecular weight and logP value are often discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, which are critical for predicting in vivo behavior.

The compound's spectroscopic properties, such as NMR and IR spectra, are well-documented, aiding in its identification and purity assessment. These data are invaluable for quality control (QC) laboratories and regulatory submissions. Additionally, its crystal structure has been analyzed to understand its solid-state behavior, a topic of interest in pharmaceutical crystallization research.

As the scientific community continues to explore sulfur-based heterocycles, 2-ethyl-6-methyl-1λ?-thiomorpholine-1,1-dione hydrochloride remains a compound of high interest. Its CAS No. 1803604-19-4 is likely to appear in more patents and research papers, particularly in areas like neuropharmacology and antibiotic adjuvants. Future studies may focus on its structure-activity relationships (SAR) to unlock further therapeutic potential.